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Compound of Interest

Compound Name: Ethyl 4-Chloroacetoacetate-13C4

CAS No.: 1216736-40-1

Cat. No.: B565187 Get Quote

Executive Safety Summary
Compound: Ethyl 4-Chloroacetoacetate-13C4 (Stable Isotope: Carbon-13).[1]

Primary Hazards:Lachrymator (tear gas effect), Fatal in contact with skin (Acute Tox. 1/2),

Corrosive (Skin Corr.[2] 1B).

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Critical Prohibition:DO NOT dispose of down the drain. DO NOT mix with alkaline waste

streams (risk of exothermic hydrolysis).

Hazard Identification & Waste Characterization
Before initiating disposal, the waste must be accurately characterized to ensure regulatory

compliance (RCRA) and safety during transport.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b565187?utm_src=pdf-interest
https://www.benchchem.com/product/b565187?utm_src=pdf-body
https://www.scbt.com/p/ethyl-4-chloroacetoacetate-13c4
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Implications for Disposal

CAS No. 638-07-3 (Unlabeled)

Use unlabeled CAS for general

waste profiling; note "13C-

Labeled" on manifest.

RCRA Codes
D002 (Corrosive), D003

(Potential Reactive*)

Note: While not violently water-

reactive, it hydrolyzes.[2] It is

strictly regulated as a

Toxic/Corrosive organic.

Flash Point ~97°C (206°F)

Classified as Combustible (not

Flammable D001) but burns in

an incinerator.

pH ~2.9 (Acidic)

Must be segregated from

bases to prevent heat

generation and spattering.

Toxicity LD50 (Dermal) < 50 mg/kg
High Risk: Handling requires

double-gloving and face shield.

Expert Insight: The

label renders this compound non-radioactive. However, because it is often used in

metabolic tracking or mass spectrometry standards, ensure it is not inadvertently

placed in radioactive waste streams, which incurs unnecessary costs and regulatory

scrutiny.[2]

Disposal Workflow: Step-by-Step
Scenario A: Disposal of Pure/Unused Reagent
Best for: Expired inventory or surplus stock.

Preparation:
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Work inside a certified chemical fume hood.

PPE: Butyl rubber or Silver Shield® gloves are required (standard nitrile offers poor

resistance to chlorinated esters). Wear chemical splash goggles and a face shield.

Container Inspection:

Ensure the original container is tightly sealed.[3][4][5][6]

If the cap is degraded (common with corrosives), transfer the contents to a new glass or

HDPE container.[2] Avoid metal containers due to corrosion risk.

Labeling:

Deface the original commercial label if placing in a secondary waste pack.

Apply a Hazardous Waste label with the following constituents:

Ethyl 4-chloroacetoacetate (95%)[2]

Hazard Checkboxes: Toxic, Corrosive.[2][3][4][7]

Inventory Management:

Log the disposal in your LIMS (Laboratory Information Management System).

Cost Recovery: If the material is uncompromised, consider offering it to internal mass

spectrometry cores before disposal, as

reagents are high-value assets.[2]

Scenario B: Reaction Mixtures & Waste Streams
Best for: HPLC waste or synthesis byproducts containing the compound.

Segregation:

Do not mix with oxidizing agents (e.g., nitric acid) or strong bases (e.g., NaOH, KOH).[2]
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Segregate into the "Halogenated Organic Solvents" waste stream.

Quenching (Optional/Advanced):

Only perform if required by your specific waste profile and if trained.

Small amounts can be hydrolyzed by slow addition to a large volume of ice-cold dilute

sodium bicarbonate solution.

Warning: This generates CO2 gas and heat. Perform strictly in a hood. Once neutralized

(pH 7), the aqueous layer can often be treated as aqueous waste, while the organic

residue remains halogenated waste.[2]

Recommendation: For most labs, skip quenching and dispose of as active halogenated

waste to minimize risk.[2]

Spill Response Protocol (Immediate Action)
If a spill occurs, the lachrymatory nature requires immediate evacuation of the immediate area.

[2]

Evacuate & Ventilate: Clear the lab. Allow the fume hood to purge vapors for 10-15 minutes.

PPE Up: Don self-contained breathing apparatus (SCBA) if the spill is outside a hood. For

small hood spills, use double gloves and a respirator with organic vapor/acid gas cartridges.

[2]

Absorb:

Do not use paper towels (increases surface area for evaporation).

Use Vermiculite, Dry Sand, or a commercial Solvent Absorbent Pad.[2]

Decontaminate:

After picking up the solid waste, wash the surface with a mild soap solution.[2]
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Place all cleanup materials into a wide-mouth jar, seal, and label as "Debris contaminated

with Ethyl 4-chloroacetoacetate."

Visual Decision Tree: Waste Segregation

Waste Generation:
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Figure 1: Decision logic for segregating Ethyl 4-Chloroacetoacetate waste streams to ensure

safety and compliance.
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Regulatory & Transport Information
When preparing the waste manifest for the EHS team or external contractor, use the following

classifications.

Proper Shipping Name: Toxic liquid, corrosive, organic, n.o.s. (Ethyl 4-chloroacetoacetate)[1]

[2][3][4][5][6][8][9][10]

UN Number: UN 2927

Hazard Class: 6.1 (Toxic)[6]

Subsidiary Risk: 8 (Corrosive)

Packing Group: II
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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